Cas no 20480-40-4 (1,2-Cyclooctanediol,(1S,2S)-)

1,2-Cyclooctanediol,(1S,2S)- structure
1,2-Cyclooctanediol,(1S,2S)- structure
Product Name:1,2-Cyclooctanediol,(1S,2S)-
CAS No:20480-40-4
Molecular Formula:C8H16O2
Molecular Weight:144.21144
CID:241200
PubChem ID:7273013

1,2-Cyclooctanediol,(1S,2S)- Properties

Names and Identifiers

    • 1,2-Cyclooctanediol,(1S,2S)-
    • (+)-trans-1,2-Cyclooctanediol
    • (S)-trans-Cyclooctandiol-(1.2)
    • (S)-trans-cyclooctanediol-(1.2)
    • (S,S)-(+)-1,2-Cyclooctanediol
    • (S,S)-1,2-cyclooctanediol
    • (S:S)-Cyclooctandiol-(1.2)
    • 1,2-Cyclooctanediol,(1S-trans)-
    • AC1OJQI8
    • AG-E-50143
    • CTK4E4321
    • cyclooctane-1,2-diol
    • FT-0605178
    • I14-38780
    • SureCN594309
    • trans-(+)-Cyclooctane-1,2-diol
    • trans-cyclooctane-1,2-diol
    • 20480-40-4
    • MFCD00001745
    • NS00059589
    • (1S,2S)-cyclooctane-1,2-diol
    • AKOS006240673
    • DTXSID90428496
    • SCHEMBL594309
    • TRANS-1,2-CYCLOOCTANEDIOL
    • InChIKey: HUSOFJYAGDTKSK-YUMQZZPRSA-N
    • Inchi: InChI=1S/C8H16O2/c9-7-5-3-1-2-4-6-8(7)10/h7-10H,1-6H2/t7-,8-/m0/s1
    • SMILES: O[C@H]1CCCCCC[C@@H]1O

Computed Properties

  • Exact Mass: 144.11508
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 144.115029749g/mol
  • Heavy Atom Count: 10
  • Complexity: 81.3
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • LogP: 1.06240
  • PSA: 40.46
  • Refractive Index: 1.501
  • Boiling Point: 264.6°Cat760mmHg
  • Flash Point: 125.5°C
  • Density: 1.061

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